Cas no 10199-51-6 (Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate)

• Product Name: Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate
• CAS No: 10199-51-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD08060533
• CID: 133643
• PubChem ID: 7537623
• Update Time: 2025-06-11

Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-methyl-5-phenyl-, ethyl ester
• ethyl 1-methyl-5-phenyl-1H-pyrazole-3-carboxylate
• ethyl 1-methyl-5-phenylpyrazole-3-carboxylate
• 1-methyl-5-phenyl-1H-prazole-3-carboxylic acid ethyl ester
• 1-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester
• 1-methyl-5-phenyl-pyrazole-3-carboxylic acid ethyl ester
• ethyl 1-methyl-5-phenyl-1H-3-pyrazolecarboxylate
• Ethyl 1-methyl-5-phenyl-1H-pyrazole-3-carboxylate 97%
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-phenyl-, ethyl ester
• KQECZAANWUVBES-UHFFFAOYSA-N
• FT-0712839
• 1H-Pyrazole-3-carboxylicacid,1-methyl-5-phenyl-,ethyl ester
• 10199-51-6
• MFCD08060533
• BS-19146
• 3-ethoxycarbonyl-1-methyl5-phenylpyrazole
• C14005
• AKOS015908700
• ethyl 1-methyl-5-phenylpyrazol-3-ylcarboxylate
• CS-W000418
• AMY27590
• DTXSID80428768
• SY128859
• ethyl1-methyl-5-phenylpyrazole-3-carboxylate
• SCHEMBL1779589
• DB-058744
• Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate

• MDL： MFCD08060533
• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9-12(15(2)14-11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： KQECZAANWUVBES-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC=CC=2)N(C)N=1)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.13
• Melting Point: NA
• Boiling Point: 380.6°Cat760mmHg
• Flash Point: 184°C
• Refractive Index: 1.568
• PSA: 44.12000
• LogP: 2.26380
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate

Comprehensive Overview of Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate (CAS No. 10199-51-6)

Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate (CAS No. 10199-51-6) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery. With the increasing demand for heterocyclic compounds in modern chemistry, this esterified pyrazole stands out for its synthetic flexibility and functional diversity.

The molecular structure of Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate features a pyrazole core substituted with a phenyl group at the 5-position and an ethyl ester at the 3-position. This configuration makes it an excellent intermediate for developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Researchers frequently explore its potential in medicinal chemistry, where its scaffold serves as a building block for novel therapeutic agents targeting inflammation and metabolic disorders.

Recent trends in green chemistry have highlighted the importance of sustainable synthesis methods for compounds like 10199-51-6. Many laboratories now focus on optimizing its production using catalyst-free reactions or microwave-assisted synthesis to reduce environmental impact. These advancements align with the growing consumer interest in eco-friendly chemical processes, making this compound relevant to contemporary discussions about sustainable pharmaceutical development.

Analytical characterization of Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity, which are critical for research applications. The compound's stability under various conditions makes it suitable for long-term storage, addressing common concerns about chemical shelf life in laboratory settings.

In material science, this pyrazole ester demonstrates interesting properties when incorporated into functional materials. Its aromatic system and ester functionality allow for potential applications in organic electronics or as a precursor for coordination polymers. These diverse applications contribute to its popularity in cross-disciplinary research, bridging the gap between organic chemistry and materials engineering.

The global market for fine chemicals has seen increased demand for specialized intermediates like CAS 10199-51-6. Pharmaceutical companies particularly value its role in developing small molecule drugs, with several patent applications referencing derivatives of this compound. This commercial interest underscores its importance in the chemical innovation landscape and justifies ongoing research into its synthetic pathways and applications.

Safety considerations for handling Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. These precautions align with current industry standards for chemical safety and responsible research practices.

Future research directions for this compound may explore its potential in cancer therapeutics or as a ligand in catalytic systems. The adaptability of its molecular structure allows for numerous modifications, making it a promising candidate for addressing current challenges in drug discovery and chemical synthesis. As computational chemistry advances, molecular modeling studies of this compound could provide valuable insights into its interaction with biological targets.

For researchers sourcing Ethyl 1-Methyl-5-phenylpyrazole-3-carboxylate, quality verification through certificate of analysis (CoA) and proper chemical storage conditions are essential considerations. The compound's stability profile and well-documented synthesis methods make it accessible to both academic and industrial laboratories working on organic synthesis projects.

In conclusion, CAS 10199-51-6 represents an important building block in modern chemical research. Its balanced properties of synthetic accessibility, structural versatility, and potential biological activity position it as a valuable tool for scientists exploring new frontiers in pharmaceutical development and material science. As research continues to uncover new applications for this compound, its role in advancing chemical innovation appears increasingly significant.